5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-benzyl-4-(4-chlorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H12ClN3S/c16-12-6-8-13(9-7-12)19-14(17-18-15(19)20)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20)
• InChI Key: JDJDUNCKBAJQLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NNC(=S)N2C3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3S
• Molecular Weight: 301.8 g/mol

Description

5-Benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound with the molecular formula C15H12ClN3S and a molecular weight of 301.8. It is also known by its IUPAC name 5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl hydrosulfide.

Molecular Structure Analysis

The molecular structure of this compound consists of a triazole ring attached to a benzyl group and a 4-chlorophenyl group. The InChI code for this compound is 1S/C15H12ClN3S/c16-12-6-8-13(9-7-12)19-14(17-18-15(19)20)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20).

Physical And Chemical Properties Analysis

This compound is a solid compound. Its SMILES string is SC1=NN=C(C2=CC=C(Cl)C=C2)N1CC3=CC=CC=C3.

Scientific Research Applications

Antimicrobial Activity

5-Benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol and its derivatives have been explored for their antimicrobial properties. Research by Purohit et al. (2011) demonstrated that certain derivatives exhibited significant inhibition of bacterial and fungal growth, comparing favorably with standard drugs (Purohit, Dodiya, Ghetiya, Vekariya, & Joshi, 2011). Additionally, Idrees, Kola, and Siddiqui (2019) reported the synthesis of novel 6-AminoTriazolo-Thiadiazoles integrated with benzofuran and pyrazole moieties, which demonstrated promising antimicrobial activities (Idrees, Kola, & Siddiqui, 2019).

Corrosion Inhibition

Gece and Bilgiç (2012) found that compounds containing the this compound moiety, specifically 5-[4-(methylthio)benzyl]-4H-1,2,4-triazole-3-thiol, exhibited substantial inhibition of zinc corrosion in acidic medium. Their research offered insights into the molecular structures and inhibition efficiencies of these compounds (Gece & Bilgiç, 2012).

Photostabilization in Polymers

Ali et al. (2016) synthesized a series of 4-(4-substituted benzylideneamino)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiols and studied their use as photostabilizers for polystyrene films against photodegradation. The additives enhanced the photostability of the films, acting as UV radiation absorbers or radical scavengers (Ali, El‐Hiti, Tomi, Haddad, Al-qaisi, & Yousif, 2016).

Antitumor Activities

El-Moneim, El‐Deen, and El-Fattah (2011) prepared various derivatives, including 4-Benzylidene-2-(p-chlorophenyl)-4H-oxazol-5-one, and evaluated their antioxidant and antitumor activities. Their study revealed significant biological activity against both antioxidant and tumor targets (El-Moneim, El‐Deen, & El-Fattah, 2011).